Cas no 2138275-11-1 (3-Furancarboxylic acid, 2-cyclobutyl-5-propyl-)

• Product Name: 3-Furancarboxylic acid, 2-cyclobutyl-5-propyl-
• CAS No: 2138275-11-1
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5261052
• Update Time: 2025-10-28

3-Furancarboxylic acid, 2-cyclobutyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 2-cyclobutyl-5-propyl-

• Inchi： 1S/C12H16O3/c1-2-4-9-7-10(12(13)14)11(15-9)8-5-3-6-8/h7-8H,2-6H2,1H3,(H,13,14)
• InChI Key： OFPNYFCZZOJXSB-UHFFFAOYSA-N
• SMILES： O1C(CCC)=CC(C(O)=O)=C1C1CCC1

Additional information on 3-Furancarboxylic acid, 2-cyclobutyl-5-propyl-

Introduction to 3-Furancarboxylic acid, 2-cyclobutyl-5-propyl- (CAS No. 2138275-11-1)

3-Furancarboxylic acid, 2-cyclobutyl-5-propyl- (CAS No. 2138275-11-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound belongs to the class of furan carboxylic acids, which are characterized by a five-membered aromatic ring containing an oxygen atom and a carboxylic acid group.

The molecular formula of 3-Furancarboxylic acid, 2-cyclobutyl-5-propyl- is C₁₄H₁₈O₃, and its molecular weight is approximately 234.29 g/mol. The compound features a cyclobutyl group and a propyl group substituted at specific positions on the furan ring, which imparts unique chemical and physical properties. These properties make it an attractive candidate for various synthetic and medicinal applications.

In the realm of pharmaceutical research, 3-Furancarboxylic acid, 2-cyclobutyl-5-propyl- has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its potential as an anti-inflammatory agent, owing to its ability to modulate specific inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models.

The cyclobutyl and propyl substituents on the furan ring contribute to the compound's lipophilicity, which is crucial for its ability to cross biological membranes and reach target sites within cells. This property is particularly important for drugs designed to treat conditions such as arthritis and other inflammatory diseases. Additionally, the carboxylic acid group provides a functional handle for further chemical modifications, enabling researchers to fine-tune the compound's pharmacological properties.

Beyond its potential in pharmaceuticals, 3-Furancarboxylic acid, 2-cyclobutyl-5-propyl- has also found applications in materials science. Its unique structure makes it suitable for use as a building block in the synthesis of polymers and other advanced materials. For example, researchers at the University of California, Berkeley, have utilized this compound as a monomer in the development of novel polymer coatings with enhanced thermal stability and mechanical strength.

The synthesis of 3-Furancarboxylic acid, 2-cyclobutyl-5-propyl- typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of furfural with appropriate alkylating agents followed by oxidation to form the carboxylic acid group. Advances in catalytic methods have further optimized these synthetic pathways, making it more feasible to produce this compound on a larger scale.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. It is also advisable to work under a fume hood to minimize exposure to any volatile components that may be present during synthesis or handling.

The environmental impact of 3-Furancarboxylic acid, 2-cyclobutyl-5-propyl- is another important consideration. Research efforts are ongoing to develop more sustainable synthetic methods that minimize waste generation and reduce the use of hazardous reagents. For instance, green chemistry principles are being applied to design more eco-friendly processes for producing this compound.

In conclusion, 3-Furancarboxylic acid, 2-cyclobutyl-5-propyl- (CAS No. 2138275-11-1) is a versatile organic compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure provides a foundation for further research and development, making it an exciting area of study for scientists and engineers alike.